N-(4-bromo-2-methylphenyl)-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide
• InChI: InChI=1S/C19H19BrN2O3S/c1-12-9-15(20)5-6-17(12)21-26(24,25)16-10-13-3-2-8-22-18(23)7-4-14(11-16)19(13)22/h5-6,9-11,21H,2-4,7-8H2,1H3
• InChI Key: KERJEBOLYWNFOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NS(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C19H19BrN2O3S
• Molecular Weight: 435.3 g/mol

Description

This compound is a sulfonamide derivative of a hexahydropyrido[3,2,1-ij]quinoline, which is a type of nitrogen-containing heterocyclic compound. The presence of the bromo and methyl groups on the phenyl ring, the 3-oxo group, and the sulfonamide group could potentially influence its chemical properties and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the hexahydropyrido[3,2,1-ij]quinoline core, with various substituents including a 4-bromo-2-methylphenyl group, a 3-oxo group, and a sulfonamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of the bromo and methyl groups could affect its lipophilicity, while the sulfonamide group could participate in hydrogen bonding.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques and Derivatives

Research has focused on the synthesis of quinoline derivatives and their potential biological activities. For example, Ukrainets et al. (2013) explored the bromination of ethyl esters of quinoline derivatives, discovering a process that yields compounds with significant diuretic activity, suggesting the potential of similar compounds in medical applications (Ukrainets, Golik, Chernenok, 2013). Similarly, synthesis and antibacterial activities of substituted quinoline derivatives have been explored, indicating potent antibacterial properties against a range of gram-positive and gram-negative bacteria (H. Ishikawa et al., 1990).

Biological Evaluation

Further studies on quinoline derivatives have shown a variety of biological activities. For instance, the synthesis of novel selenium-containing sulfa drugs demonstrated strong antibacterial effects, highlighting the therapeutic potential of these compounds (S. Abdel‐Hafez, 2010). Another example includes the discovery of quinoline sulfonamide derivatives as new tubulin polymerization inhibitors with anti-cancer activity, showcasing the potential for cancer treatment (Juan Ma, Guo-Hua Gong, 2022).

Future Directions

Given the wide range of biological activities exhibited by quinoline derivatives, this compound could potentially be of interest in drug research and development. Further studies would be needed to explore its properties and potential applications.